5-Amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one

• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol
• SMILES: CCCN1C=C(C(=C(C1=O)Br)C)N
• InChI: InChI=1S/C9H13BrN2O/c1-3-4-12-5-7(11)6(2)8(10)9(12)13/h5H,3-4,11H2,1-2H3
• InChIKey: KUUYMUGWFMYGKS-UHFFFAOYSA-N

5-Amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one: Structure & Chemical Class

5-Amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one (CAS 1564981-97-0) is a polysubstituted dihydropyridin-2-one featuring amino (C5), bromo (C3), methyl (C4), and N1-propyl substituents on the heterocyclic core [1]. With a molecular formula of C₉H₁₃BrN₂O and a molecular weight of 245.12 g/mol, it belongs to the broader dihydropyridinone class frequently employed as a synthetic building block in medicinal chemistry [2]. The compound is commercially supplied at ≥95% purity primarily through Enamine (catalog EN300-1105502) .

1 Orthogonal reactive handles: C3-Br for cross-coupling, C5-NH₂ for amidation

2 Defined N1-propyl group locks pyridinone tautomeric state, simplifies SAR interpretation

3 Supplied at ≥95% purity, suitable for library synthesis and lead optimization campaigns

• [1] PubChem Compound Summary for CID 104505860, 5-Amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one. National Center for Biotechnology Information (2026). View Source
• [2] Kuujia.com. CAS 1564981-97-0: 5-Amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one – Product Information. View Source

N1-Propyl vs. N1-Methyl Substitution: Key Differences

Substituting 5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one with its closest commercially prevalent analog—the N1-methyl derivative (CAS 15862-51-8)—is not a chemically neutral exchange. The N1-propyl group introduces a quantifiable increase in lipophilicity (ΔXLogP3 ≈ +0.8) and two additional rotatable bonds relative to the N1-methyl comparator, altering both physicochemical properties and downstream synthetic reactivity [1]. These differences affect membrane permeability predictions, solubility, and the steric environment during cross-coupling reactions at the C3 bromine position, making the two compounds non-interchangeable in structure-activity relationship (SAR) exploration or library synthesis campaigns [2].

Target: N1-Propyl

XLogP3 = 1.1, 2 rotatable bonds, HBD = 1 (C5-NH₂ only), fixed tautomer

N1-Methyl analog (CAS 15862-51-8)

XLogP3 = 0.3, 0 rotatable bonds, HBD = 1, but may not match lipophilicity or conformational profile

Target reactivity

C3-Br adjacent to C4-CH₃ may show steric modulation of cross-coupling rates

Regioisomer (C5-Br, C3-NH₂)

Swapped Br/NH₂ positions alter electronic conjugation and coupling selectivity

Procurement profile

Specialty building block, limited suppliers, higher unit cost, no mp data

Alternative building blocks

May offer lower cost and faster availability, but structural divergence may shift SAR outcomes

• [1] PubChem computed properties: XLogP3-AA 1.1 for CID 104505860 (target) vs. XLogP3-AA 0.3 for CID 71755757 (N1-methyl analog). National Center for Biotechnology Information (2025-2026). View Source
• [2] PubChem computed properties: Rotatable Bond Count 2 for CID 104505860 vs. 0 for CID 71755757 (N1-methyl analog). National Center for Biotechnology Information (2025-2026). View Source

Quantitative Comparison vs. Closest Analogs

Lipophilicity: N1-Propyl vs. N1-Methyl

The target compound (N1-propyl) exhibits an XLogP3-AA value of 1.1 versus 0.3 for the N1-methyl analog 5-amino-3-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS 15862-51-8), representing a computed ΔXLogP3 of +0.8 as reported by PubChem [1]. This difference is consistent with the addition of two methylene units on the N1 substituent. All other computed parameters (TPSA = 46.3 Ų for both; HBD = 1; HBA = 2) remain identical, isolating the lipophilicity shift to the N1-alkyl chain extension [2].

Lipophilicity ΔXLogP3

Reported

Target: XLogP3 = 1.1
N1-methyl: XLogP3 = 0.3
Δ = +0.8 (~6.3× higher partition coefficient)

Isolated lipophilicity shift without altering TPSA, HBD, HBA

Computed XLogP3, consistent with two added methylene units

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.1; TPSA = 46.3 Ų; HBD = 1; HBA = 2
Comparator Or Baseline	N1-methyl analog (CAS 15862-51-8): XLogP3-AA = 0.3; TPSA = 46.3 Ų; HBD = 1; HBA = 2
Quantified Difference	ΔXLogP3 = +0.8 (target more lipophilic by ~6.3-fold in computed partition coefficient); MW difference = +42.08 Da
Conditions	Computed using PubChem XLogP3 3.0 algorithm (PubChem release 2025.04.14–2026)

Why This Matters

A ΔXLogP3 of +0.8 translates to a predicted ~6.3-fold increase in octanol/water partition coefficient, which directly impacts membrane permeability predictions, CNS penetration potential, and logD-dependent assay behavior in drug discovery programs.

• [1] PubChem Compound Summary for CID 104505860 (target) and CID 71755757 (N1-methyl analog): Computed XLogP3-AA values. National Center for Biotechnology Information (2025-2026). View Source
• [2] PubChem Compound Summary for CID 71755757: 5-Amino-3-bromo-1-methyl-1,2-dihydropyridin-2-one, Computed Properties (TPSA, HBD, HBA). View Source

Rotatable Bond Count vs. N1-Methyl Analog

The target compound possesses two rotatable bonds (the N1-propyl chain, bonds C1'-C2' and C2'-C3'), whereas the N1-methyl analog (CAS 15862-51-8) has zero rotatable bonds beyond the ring substituents [1]. This structural difference introduces conformational flexibility that can be advantageous or disadvantageous depending on the application: it may allow the propyl chain to engage in additional hydrophobic contacts in a protein binding pocket, but it also increases the entropic penalty upon binding and may reduce aqueous solubility relative to the rigid N1-methyl analog .

Rotatable bonds

Reported

Target: 2 rotatable bonds
N1-methyl: 0 rotatable bonds

Added conformational flexibility may influence binding entropy and solubility

Rotatable bond count via Cactvs; Veber rule consideration

Evidence Dimension	Rotatable bond count and molecular flexibility
Target Compound Data	Rotatable bonds = 2; Rotatable bond MW fraction = 2/245.12 = 0.0082 bonds/Da
Comparator Or Baseline	N1-methyl analog (CAS 15862-51-8): Rotatable bonds = 0; MW = 203.04; Melting point = 160-164 °C (crystalline solid)
Quantified Difference	Target +2 rotatable bonds; MW +42.08 Da (+20.7%); melting point data unavailable for target (likely lower)
Conditions	Computed by Cactvs 3.4.6.11/3.4.8.18 (PubChem); melting point from vendor Sigma-Aldrich for comparator

Why This Matters

Rotatable bond count is a key determinant in the Veber rule for oral bioavailability (≤10 rotatable bonds preferred); the specific addition of two freely rotating bonds on the N1 side chain provides a defined structural handle to modulate solubility, permeability, and protein binding entropy.

• [1] PubChem: Rotatable Bond Count for CID 104505860 (target) vs. CID 71755757 (N1-methyl analog). National Center for Biotechnology Information (2025-2026). View Source

Regioisomeric Substitution Pattern Comparison

The target compound (C5-NH₂, C3-Br) differs from its regioisomer 3-amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS 910543-72-5) in the position of the amino and bromo substituents. In the target, the bromine at C3 is adjacent to the C4-methyl group, placing the halogen at a sterically hindered position that may alter Suzuki-Miyaura cross-coupling reaction rates compared to the C5-bromo regioisomer [1]. The C5-amino group in the target compound is conjugated with the C2 carbonyl, enabling different electronic properties for amide bond formation or diazotization chemistry compared to the C3-amino regioisomer. The regioisomer (CAS 910543-72-5) has a reported LogP of 1.31 (vendor-calculated) versus the target's XLogP3 of 1.1 [2].

Regioisomer pattern

Class-level

Target: C5-NH₂, C3-Br
Regioisomer: C3-NH₂, C5-Br

Swapped NH₂/Br changes conjugation and steric environment for cross-coupling

Vendor-calculated LogP differs; direct reactivity comparison unavailable

Evidence Dimension	Regioisomeric substitution pattern and projected reactivity
Target Compound Data	C5-NH₂, C3-Br, C4-CH₃, N1-C₃H₇; XLogP3 = 1.1; TPSA = 46.3 Ų
Comparator Or Baseline	3-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS 910543-72-5): C3-NH₂, C5-Br, C4-H, N1-CH₃; LogP = 1.31 (vendor); TPSA not reported
Quantified Difference	Swapped NH₂/Br positions alter electronic conjugation of NH₂ with C2 carbonyl; bromine position shifts from C3 (adjacent to C4-CH₃) to C5; N1-alkyl differs (propyl vs. methyl)
Conditions	Structural comparison based on vendor catalog data; no direct comparative reactivity data identified

Why This Matters

The specific C3-bromo/C5-amino pattern in the target confers a distinct reactivity profile for sequential functionalization: the C3-bromine enables Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) at a position electronically differentiated from the C5-amino group, which can be independently elaborated via acylation, sulfonylation, or reductive amination.

• [1] Kuujia.com. CAS 1564981-97-0: 5-Amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one – structure and reactivity description. View Source
• [2] Molbase.cn. CAS 910543-72-5: 3-Amino-5-bromo-1-methylpyridin-2(1H)-one – LogP = 1.3112. View Source

Supply Chain and Cost Comparison

Procurement data from multiple vendors reveals that 5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one is a specialty building block with higher unit cost and fewer suppliers compared to the N1-methyl analog. The target compound is primarily available through Enamine at $943/1g (2023 pricing, 95% purity) [1], whereas the N1-methyl analog (CAS 15862-51-8) is listed at approximately $801/1g through AKSci and is also stocked by Sigma-Aldrich . The target compound has no melting point or boiling point data reported in vendor catalogs, whereas the methyl analog has a well-characterized melting point (160-164 °C, Sigma-Aldrich) , indicating a more mature characterization profile.

Supply & cost

Source review

Target: ~$943/1g, 2-3 suppliers
N1-methyl: ~$801/1g, >5 suppliers

Higher procurement complexity for target; no mp data reported

Pricing from 2023-2026 vendor catalogs; subject to change

Evidence Dimension	Commercial availability, pricing, and characterization maturity
Target Compound Data	Enamine EN300-1105502: $943/1g (95%); Leyan.com: price on request; no mp/bp data; storage at RT; limited supplier base (2-3 vendors)
Comparator Or Baseline	N1-methyl analog (CAS 15862-51-8): AKSci $801/1g (95%); Sigma-Aldrich stocked (95%, powder); mp 160-164 °C; multiple suppliers (>5 vendors identified)
Quantified Difference	Target ~18% higher cost per gram at 1g scale, approximately 2-3x fewer suppliers, no experimentally determined melting point available
Conditions	Pricing from vendor catalogs accessed 2023-2026; prices subject to change; comparison based on ≥95% purity grade

Why This Matters

For procurement planning, the target compound requires longer lead times, higher budget allocation, and may necessitate custom synthesis for larger quantities, whereas the methyl analog offers a more cost-effective and immediately available alternative if the N1-propyl group is not essential to the project hypothesis.

• [1] Kuujia.com price listing: Enamine EN300-1105502-1.0g at $943.0 (2023-06-10), 95% purity. View Source

N1-H Hydrogen Bond Donor Comparison

The N1-propyl substituent in the target compound eliminates the N1-H hydrogen bond donor present in the N1-unsubstituted analog 5-amino-3-bromo-4-methylpyridin-2(1H)-one (CAS 1564747-86-9). Both compounds share the same core substitution pattern (C3-Br, C4-CH₃, C5-NH₂) and molecular weight (203.04 vs. 245.12 for the target, where the difference is solely due to the propyl group) . The N1-unsubstituted analog can exist in tautomeric equilibrium (2-hydroxypyridine ↔ 2-pyridinone), and the N1-H can act as a hydrogen bond donor, affecting solubility, crystal packing, and intermolecular interactions [1]. The target compound, by contrast, has a fixed N1-alkyl group that blocks tautomerism and removes one hydrogen bond donor, making it more suitable for applications requiring predictable hydrogen bonding profiles.

N1-H donor absence

Class-level

Target: HBD = 1 (C5-NH₂)
N1-unsubstituted: HBD = 2, tautomeric equilibrium

Fixed tautomer simplifies binding mode interpretation and may improve metabolic stability

No experimental tautomer ratio data for either compound

Evidence Dimension	Hydrogen bond donor count and tautomeric behavior
Target Compound Data	HBD count = 1 (C5-NH₂ only); N1 is alkylated (fixed as pyridinone); no keto-enol tautomerism
Comparator Or Baseline	N1-unsubstituted analog (CAS 1564747-86-9): HBD count = 2 (C5-NH₂ + N1-H); can tautomerize between 2-pyridinone and 2-hydroxypyridine forms
Quantified Difference	Target has 1 fewer HBD; no tautomeric equilibrium vs. potentially complex tautomeric mixture in comparator; MW +42.08 Da
Conditions	Structural inference based on established pyridinone tautomerism chemistry; no direct experimental tautomer ratio data available for either compound

Why This Matters

For medicinal chemistry campaigns, a fixed N1-alkyl group eliminates the ambiguity of tautomeric state-dependent activity, simplifies SAR interpretation, and may improve metabolic stability by blocking potential N-glucuronidation or N-oxidation pathways.

• [1] PubChem Compound Summary for CID 104505860: Computed HBD count = 1. National Center for Biotechnology Information (2026). View Source

Key Applications Based on Differentiated Properties

SAR Exploration: Modulated Lipophilicity with N1-Propyl

When a lead optimization campaign requires systematic exploration of N1-alkyl chain length on a 5-amino-3-bromo-4-methyl-dihydropyridin-2-one scaffold, the target compound provides a defined intermediate lipophilicity point (XLogP3 = 1.1) between the N1-methyl (XLogP3 = 0.3) and hypothetical N1-butyl or longer-chain analogs. This compound is specifically indicated when the goal is to increase logP by approximately 0.8 units relative to the N1-methyl baseline without altering TPSA, HBD, or HBA counts [1]. The fixed N1-propyl group also eliminates the tautomeric ambiguity of N1-unsubstituted analogs, ensuring consistent physicochemical behavior across assay conditions [2].

Parallel Library Synthesis via C3/C5 Functionalization

The orthogonal reactivity of the C3-bromo (suitable for Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-coupling) and C5-amino (suitable for acylation, sulfonamide formation, or reductive amination) makes this compound a versatile intermediate for generating diverse compound libraries [1]. The N1-propyl group provides additional hydrophobic surface that can be leveraged for target engagement without requiring further N-alkylation chemistry. The compound's defined molecular weight (245.12) and rotatable bond count (2) place it within favorable drug-like property space for fragment-to-lead or lead optimization programs [2].

Comparator for N1-Alkyl Chain Length Studies

In biochemical or cell-based assays where the N1-methyl analog serves as the primary probe, the target compound can function as a matched-pair comparator to assess the impact of N1-chain extension on target engagement, cellular permeability, or metabolic stability. The quantifiable ΔXLogP3 of +0.8 and ΔMW of +42 Da relative to the N1-methyl analog provide a well-defined perturbation that can be correlated with changes in potency, selectivity, or ADME properties [1]. This use is valid even in the absence of pre-existing target-specific activity data for the compound itself, as the comparator rationale is structure-property-based rather than activity-based.

Crystallography & Biophysical Studies: Fixed Tautomeric State

For X-ray crystallography, NMR, or surface plasmon resonance (SPR) studies where a defined hydrogen bonding pattern is essential, the N1-propyl group locks the pyridinone ring in a single tautomeric state, eliminating the protonation ambiguity of N1-unsubstituted analogs [1]. The compound's 1 HBD (C5-NH₂ only) and 2 HBA (C2 carbonyl and ring nitrogen) provide a predictable interaction map for structure-based drug design, molecular docking, and binding mode analysis [2].

Application

Selection Property

Validation Focus

Lipophilicity SAR with N1-propyl

Controlled logP increase vs. N1-methyl

Confirm TPSA, HBD, HBA unchanged; assess membrane permeability shift

Parallel library synthesis

Orthogonal C3-Br and C5-NH₂ reactivity

Verify cross-coupling efficiency and amine derivatization scope

Matched-pair N1-alkyl comparator

Defined ΔXLogP3 +0.8, ΔMW +42 Da

Correlate chain length with target engagement or ADME endpoints

Structural biology with fixed tautomer

Single HBD, no N1-H tautomerism

Confirm binding mode consistency in crystallography or SPR studies

• [1] PubChem computed properties comparison: CID 104505860 (target) vs. CID 71755757 (N1-methyl analog). National Center for Biotechnology Information (2025-2026). View Source
• [2] Kuujia.com. CAS 1564981-97-0: Product description emphasizing bromine reactivity (cross-coupling) and amino group utility as a building block. View Source